BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Hexadecylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hexadecylphenol

Cat. No.: B1596523

This guide provides a comprehensive overview of the physicochemical properties of 4-
Hexadecylphenol, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information

4-Hexadecylphenol is a chemical compound with a long alkyl chain attached to a phenol
group, giving it amphiphilic properties. This characteristic makes it a subject of interest in
various industrial and research applications, including its use as an intermediate in the
synthesis of surfactants and emulsifiers.[1]

Physicochemical Data

The fundamental molecular and physical properties of 4-Hexadecylphenol are summarized in
the table below. This data is essential for a variety of applications, from experimental design to
chemical synthesis.
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Property Value Source
Molecular Formula C22H380 [1112113114]
Molecular Weight 318.54 g/mol [2]

IUPAC Name 4-Hexadecylphenol [2][3]
CAS Number 2589-78-8 [1][2][3]
Boiling Point 433.3 °C at 760 mmHg [1]
Monoisotopic Mass 318.292265831 Da [3114]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate synthesis and analysis of 4-
Hexadecylphenol. Below are generalized methodologies that can be adapted for specific
laboratory settings.

Synthesis of 4-Hexadecylphenol (Friedel-Crafts Alkylation)

» Reaction Setup: A solution of phenol in a suitable solvent (e.g., nitrobenzene) is prepared in
a reaction vessel equipped with a stirrer and a reflux condenser.

o Catalyst Addition: A Lewis acid catalyst, such as aluminum chloride (AICIs), is slowly added
to the solution while stirring.

o Alkylation: 1-Hexadecene is added dropwise to the mixture. The reaction is then heated to a
specific temperature and maintained for several hours to allow for the alkylation to proceed.

» Quenching and Extraction: The reaction mixture is cooled and then poured into a mixture of
ice and hydrochloric acid to decompose the catalyst. The organic layer is separated, washed
with water and brine, and then dried over anhydrous sodium sulfate.

 Purification: The crude product is purified by vacuum distillation or column chromatography
to yield pure 4-Hexadecylphenol.

Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: A small amount of purified 4-Hexadecylphenol is dissolved in a
deuterated solvent (e.g., CDCIs).

e 'H NMR Analysis: The proton NMR spectrum is recorded to confirm the presence of aromatic
protons, the phenolic hydroxyl proton, and the protons of the hexadecyl chain.

e 13C NMR Analysis: The carbon-13 NMR spectrum is recorded to identify the number of
unique carbon environments, confirming the structure of the molecule.

Logical Workflow for Analysis

The following diagram illustrates a typical workflow for the comprehensive analysis of a newly
synthesized batch of 4-Hexadecylphenol.
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Caption: Workflow for the analysis of 4-Hexadecylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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